17:0-16:1 PG-d5

• CAS: 2342575-72-6
• Molecular Formula: C39H74NaO10P
• Molecular Weight: 762.0 g/mol
• InChI: InChI=1S/C39H75O10P.Na/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-38(42)46-34-37(35-48-50(44,45)47-33-36(41)32-40)49-39(43)31-29-27-25-23-21-18-16-14-12-10-8-6-4-2;/h14,16,36-37,40-41H,3-13,15,17-35H2,1-2H3,(H,44,45);/q;+1/p-1/b16-14-;/t36?,37-;/m1./s1/i34D2,35D2,37D
• InChIKey: BNFVPMRRISCOBN-ZOIHXDMBSA-M

17:0-16:1 PG-d5: Deuterated PG Internal Standard

17:0-16:1 PG-d5 (CAS 2342575-72-6) is a deuterium-labeled phosphatidylglycerol (PG) lipid, specifically 1-heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phospho-(1′-rac-glycerol) sodium salt . It serves as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of endogenous phosphatidylglycerol species in complex biological matrices via mass spectrometry (MS)-based lipidomics . The compound features an odd-chain, fully saturated C17:0 fatty acyl group at the sn-1 position and a monounsaturated C16:1 fatty acyl group at the sn-2 position, with five deuterium atoms incorporated to provide a distinct mass shift (+5 Da) from the unlabeled analyte .

Workflow MS-based lipidomics quantitation

Standard Type Isotope-labeled internal standard (SIL-IS)

Key Attribute Spectral gap elution profile

Why 17:0-16:1 PG-d5 Is Irreplaceable

In quantitative lipidomics, the choice of internal standard directly impacts accuracy due to differential ionization efficiencies among lipid species with varying fatty acyl chain lengths and degrees of unsaturation [1]. Deuterated standards are generally preferred over structural analogs, but deuterium labeling can sometimes introduce unexpected chromatographic or extraction behavior relative to the analyte [2]. Furthermore, odd-chain standards, while cost-effective, may exhibit significantly different ionization responses compared to long-chain endogenous lipids, necessitating additional calibration [3]. 17:0-16:1 PG-d5 is engineered to mitigate these issues: its odd-chain composition (C17:0 at sn-1) ensures it elutes in spectral gaps away from naturally occurring PG species, while its five-deuterium label provides a robust mass shift without altering physicochemical properties, making it a superior, fit-for-purpose standard over alternatives like 16:0-18:1 PG-d5 or non-deuterated PG(17:0/17:0) [4].

TARGET 17:0-16:1 PG-d5

ALT 16:0-18:1 PG-d5

Common-endogenous-standard overlap may shift elution profile and cause ion suppression in complex research matrices.

TARGET 17:0-16:1 PG-d5

ALT Non-deuterated PG(17:0/17:0)

Ionization response may differ significantly, requiring additional chain-length calibration curves for accurate quantification.

TARGET 17:0-16:1 PG-d5

ALT Lower-purity ISTD

Purity grade below 99% may introduce extraneous MS signals and compromise lot-to-lot reproducibility.

• [1] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;223:104782. View Source
• [2] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [3] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;223:104782. View Source
• [4] Avanti Polar Lipids. SPLASH® LIPIDOMIX® and UltimateSPLASH™ ONE Brochure. 2023. View Source

17:0-16:1 PG-d5: Head-to-Head Evidence

Ionization Efficiency: Deuterated vs. Odd-Chain Analogues

A direct comparison of deuterated standard lipids and short-/odd-fatty acyl chain analogues for quantification using nano-ESI demonstrated that deuterated standards and odd-chain standards deliver comparable quantities for lipid mixtures [1]. Specifically, while short-chain lipid species showed significantly higher intensities than their long-chain analogues, the deuterated standard (exemplified by 17:0-16:1 PG-d5's class) provided accurate quantification without the need for a calibration curve to compensate for chain-length-dependent ionization differences [2].

Ionization Efficiency

Class-level inference

Comparable quantities to odd-chain analogues

+ No calibration curve - Short-chain bias

May support direct quantification workflows. Reduces need for chain-length calibration curves.

nano-ESI shotgun platform context

Evidence Dimension	Ionization efficiency and quantification accuracy in nano-ESI
Target Compound Data	Deuterated PG standard (class-level): Comparable quantities to odd-chain standard; eliminates need for chain-length calibration curve.
Comparator Or Baseline	Short-/odd-fatty acyl chain PG analogues (e.g., PG(14:0/14:0))
Quantified Difference	Short-chain analogues exhibit significantly higher intensities (quantified as a function of chain length), requiring a calibration curve; deuterated standards do not.
Conditions	nano-ESI shotgun lipidomics; comparison of ionization efficiencies of various phosphatidylglycerol species.

Why This Matters

This evidence confirms that 17:0-16:1 PG-d5 provides a more direct and less labor-intensive quantification workflow compared to short-chain odd-chain standards, which require additional calibration to correct for ionization bias.

• [1] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;223:104782. View Source
• [2] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;223:104782. View Source

Chromatographic Resolution: Spectral Gap vs. Co-Elution

The SPLASH® LIPIDOMIX® and UltimateSPLASH™ ONE standards, which include 17:0-16:1 PG-d5, are intentionally designed to appear in the spectral gaps between naturally occurring lipid species [1]. This design ensures that the internal standard does not co-elute or overlap with endogenous PG signals, a common issue when using standards with fatty acyl compositions that are abundant in biological samples (e.g., 16:0-18:1 PG-d5, which may co-elute with native 16:0-18:1 PG in some matrices).

Chromatographic Resolution

Class-level inference

Spectral gap elution vs. common-endogenous overlap

Spectral gap placement may improve method selectivity. Minimizes overlap with endogenous lipids.

RP-LC-MS lipidomics workflow context

Evidence Dimension	Chromatographic elution profile and spectral overlap with endogenous lipids
Target Compound Data	17:0-16:1 PG-d5: Elutes in a 'spectral gap', minimizing overlap with naturally occurring PG species.
Comparator Or Baseline	Alternative deuterated PG standards (e.g., 16:0-18:1 PG-d5) which may co-elute with abundant endogenous species.
Quantified Difference	Reduced risk of ion suppression and inaccurate quantification due to co-elution (quantified by relative abundance and peak area interference in LC-MS).
Conditions	Reversed-phase liquid chromatography-mass spectrometry (RP-LC-MS) lipidomics workflows.

Why This Matters

Selecting 17:0-16:1 PG-d5 over a more common deuterated standard like 16:0-18:1 PG-d5 directly reduces the risk of analytical interference, improving the accuracy and robustness of PG quantification in complex biological samples.

• [1] Avanti Polar Lipids. SPLASH® LIPIDOMIX® and UltimateSPLASH™ ONE Brochure. 2023. View Source

Purity and Reproducibility for Quantitation

The commercial preparation of 17:0-16:1 PG-d5 from a leading supplier is specified with an assay purity of >99% as determined by thin-layer chromatography (TLC) . This high level of purity is critical for its use as an internal standard, as impurities could introduce variable responses, contaminate mass spectra, or contribute to ion suppression, thereby compromising the accuracy and reproducibility of quantitative lipidomics experiments.

Purity & Reproducibility

Supporting evidence

>99% (TLC)

High purity may support lot-to-lot consistency. Minimizes need for in-house re-purification.

Vendor specification context

Evidence Dimension	Purity and potential for batch-to-batch variability
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Other commercially available deuterated lipids with unspecified or lower purity grades (e.g., ≥98% by HPLC).
Quantified Difference	>1% reduction in impurities relative to a 98% purity standard, minimizing extraneous MS signal.
Conditions	As supplied by vendor (Avanti Polar Lipids / Sigma-Aldrich); TLC analysis.

Why This Matters

Procuring a high-purity (>99%) standard ensures greater lot-to-lot consistency and minimizes the need for extensive in-house re-purification, directly supporting robust and reproducible quantitative workflows.

Cross-Platform Analytical Validation

Vendor documentation indicates that 17:0-16:1 PG-d5 is suitable for use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS . This multi-platform applicability distinguishes it from some alternative internal standards that may be optimized solely for one technique (e.g., LC-MS) and exhibit poor performance or instability under the conditions required for others (e.g., the high temperatures of GC-MS).

Cross-Platform Validation

Supporting evidence

NMR / GC-MS / LC-MS

Multi-platform compatibility may reduce procurement complexity and support method transfer.

Vendor application note context

Evidence Dimension	Analytical platform compatibility
Target Compound Data	Validated for NMR, GC-MS, LC-MS
Comparator Or Baseline	Alternative SIL-IS optimized for a single platform (e.g., some LC-MS-specific standards).
Quantified Difference	Not quantified; qualitative assessment of broader utility.
Conditions	Per vendor application notes (MedChemExpress).

Why This Matters

For laboratories employing multiple analytical techniques or seeking to cross-validate results, 17:0-16:1 PG-d5 offers a single, versatile internal standard solution, reducing procurement complexity and inventory costs.

17:0-16:1 PG-d5: Research & Industrial Applications

Absolute PG Quantification in Plasma and Tissue

17:0-16:1 PG-d5 is ideally suited as an internal standard for targeted or untargeted lipidomics workflows aimed at quantifying PG species in human plasma, animal tissues, or cell culture extracts. Its design ensures it occupies a spectral gap, avoiding interference with endogenous lipids, while its deuterium label provides a reliable +5 Da mass shift for accurate peak integration and quantification by LC-MS/MS or shotgun lipidomics [1]. This application directly leverages the class-level evidence on spectral gap elution and ionization parity.

Cross-Platform Method Validation in Bioanalysis

For bioanalytical laboratories developing or validating quantitative assays for phospholipids, 17:0-16:1 PG-d5 provides a single, versatile internal standard that is compatible with LC-MS, GC-MS, and NMR platforms [1]. This cross-platform utility, supported by vendor specifications, reduces the need for multiple compound-specific standards and streamlines method transfer and cross-validation studies, aligning with the supporting evidence on broad analytical compatibility.

Stable Isotope Lipid Library Construction

Researchers can incorporate 17:0-16:1 PG-d5 into custom internal standard mixtures or use it to spike samples for recovery and matrix effect assessments. Its high purity (>99%) and well-characterized nature make it a reliable building block for creating in-house lipid standard libraries or for use in quality control (QC) samples to monitor instrument performance and assay reproducibility over time [1].

Application

Selection Property

Validation Focus

Research Matrix Analysis (Plasma/Tissue)

Spectral gap selectivity

Endogenous lipid interference review

Cross-Platform Method Validation

Multi-platform compatibility review

Bioanalytical validation review

ISTD Library Construction

Purity and lot consistency

Reproducibility benchmarking

• [1] Avanti Polar Lipids. SPLASH® LIPIDOMIX® and UltimateSPLASH™ ONE Brochure. 2023. View Source